Cas no 2549064-41-5 (N-[1-(furan-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine)

• Product Name: N-[1-(furan-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine
• CAS No: 2549064-41-5
• MF: C₁₇H₁₈F₃N₃O₂
• MW: 353.338934421539
• CID: 5315947
• PubChem ID: 154831195
• Update Time: 2025-05-27

N-[1-(furan-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2549064-41-5
• N-[1-(furan-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine
• F6676-4645
• AKOS040001238
• 3-Furanyl[3-[methyl[3-(trifluoromethyl)-2-pyridinyl]amino]-1-piperidinyl]methanone

• Inchi： 1S/C17H18F3N3O2/c1-22(15-14(17(18,19)20)5-2-7-21-15)13-4-3-8-23(10-13)16(24)12-6-9-25-11-12/h2,5-7,9,11,13H,3-4,8,10H2,1H3
• InChI Key： CBNCGLAXWIVAFY-UHFFFAOYSA-N
• SMILES： C(C1C=COC=1)(N1CCCC(N(C)C2=NC=CC=C2C(F)(F)F)C1)=O

Computed Properties

• Exact Mass: 353.13511131g/mol
• Monoisotopic Mass: 353.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 456.4±45.0 °C(Predicted)
• pka: 4.24±0.10(Predicted)

Additional information on N-[1-(furan-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine

Recent Advances in the Study of N-[1-(furan-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine (CAS: 2549064-41-5)

In recent years, the compound N-[1-(furan-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine (CAS: 2549064-41-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a furan-3-carbonyl group and a trifluoromethylpyridine moiety, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Recent studies have demonstrated that 2549064-41-5 exhibits high affinity for certain kinase enzymes, which play critical roles in cellular signaling pathways. This binding affinity has been corroborated through X-ray crystallography and molecular docking simulations, providing valuable insights into the structural basis of its activity. Furthermore, in vitro assays have revealed potent inhibitory effects on tumor cell proliferation, suggesting its potential as an anticancer agent.

Another significant advancement in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable synthesis protocol, which has facilitated the production of larger quantities for further testing. This has also enabled the exploration of structural analogs, leading to the identification of derivatives with improved solubility and bioavailability. These modifications are critical for advancing the compound into clinical trials.

In addition to its anticancer properties, recent findings have highlighted the potential of 2549064-41-5 in treating neurodegenerative diseases. Preliminary studies in animal models have shown that the compound can cross the blood-brain barrier and exhibit neuroprotective effects. This has opened new avenues for research into its application in conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the development of 2549064-41-5 as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and toxicity profiles need to be thoroughly investigated. Ongoing research is focused on addressing these concerns through comprehensive pharmacokinetic and toxicological studies.

In conclusion, the compound N-[1-(furan-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies will likely focus on advancing its preclinical development and exploring its potential in combination therapies.